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Compound of Interest

Compound Name: (E)-2-Butenyl-4-methyl-threonine

Cat. No.: B3061278 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical reagents like (E)-2-Butenyl-4-methyl-threonine is a critical

component of laboratory safety and environmental responsibility. This document provides a

comprehensive, step-by-step guide for the safe disposal of (E)-2-Butenyl-4-methyl-threonine,

ensuring compliance with general laboratory safety standards.

(E)-2-Butenyl-4-methyl-threonine, a non-proteinogenic amino acid and a key structural

component of cyclosporins, requires careful management due to its unique chemical

properties.[1] Although a specific Safety Data Sheet (SDS) for this compound is not readily

available in public databases, established best practices for the disposal of similar amino acid

derivatives and laboratory chemicals should be strictly followed.

General Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate personal

protective equipment (PPE), including:

Safety goggles or a face shield

Chemical-resistant gloves

A lab coat

Work in a well-ventilated area, preferably within a fume hood, to minimize inhalation exposure.
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Step-by-Step Disposal Protocol
Initial Assessment:

Do not dispose of (E)-2-Butenyl-4-methyl-threonine down the drain.[2][3] Sewer disposal

is generally not permissible for laboratory chemicals unless explicitly allowed by local

regulations for specific, neutralized, and dilute solutions, which is unlikely for this

compound.

Characterize the waste: Is it the pure compound, a solution, or mixed with other reagents?

The disposal route will depend on its form and any other chemicals present.

Waste Segregation:

Dedicate a specific, clearly labeled, and sealed container for the waste of (E)-2-Butenyl-4-
methyl-threonine and materials contaminated with it.

The container should be made of a material compatible with the chemical. Given that

some amino acid solutions can be corrosive to metals, a corrosion-resistant container is

advisable.[2]

Avoid mixing this waste with incompatible materials, such as strong oxidizing agents.[4][5]

Container Labeling:

Label the waste container with the full chemical name: "(E)-2-Butenyl-4-methyl-
threonine".

Include the CAS number: 81135-57-1.

Indicate the approximate concentration and quantity of the waste.

Use appropriate hazard symbols as a precautionary measure, even if the specific hazards

are not fully documented.

Disposal of Contaminated Materials:
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Any materials that have come into contact with (E)-2-Butenyl-4-methyl-threonine, such

as pipette tips, gloves, and empty containers, should be considered contaminated.

Solid contaminated waste should be collected in a designated, sealed bag or container

and disposed of as chemical waste.

Empty containers of the original product should be handled as hazardous waste as they

may retain residue.[2] Do not reuse these containers.

Final Disposal:

Arrange for the collection and disposal of the chemical waste through a licensed

hazardous waste disposal contractor.[2]

Follow all institutional, local, and national regulations for hazardous waste disposal.

Chemical and Physical Properties Summary
While specific quantitative data for disposal is not available, the following table summarizes key

identifiers for (E)-2-Butenyl-4-methyl-threonine.

Property Value

Chemical Name (E)-2-Butenyl-4-methyl-threonine

CAS Number 81135-57-1[1]

Molecular Formula C9H17NO3[6]

Molecular Weight 187.24 g/mol [1][6]

Common Abbreviation Bmt[1]

Known Incompatibilities
Strong oxidizing agents (general for amino

acids)[4][5]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of (E)-2-
Butenyl-4-methyl-threonine.
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Start: Have (E)-2-Butenyl-4-methyl-threonine waste

Is the waste the pure compound or a solution?

Is it contaminated labware (gloves, pipette tips, etc.)?

No

Collect in a labeled, sealed, compatible waste container.

Yes

Collect in a designated, sealed container for solid chemical waste.

Yes

Do NOT dispose down the drain.

Contact licensed hazardous waste disposal contractor for pickup.

End: Waste properly disposed

Click to download full resolution via product page

Caption: Disposal decision workflow for (E)-2-Butenyl-4-methyl-threonine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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